4,4-Dimethylcycloheptan-1-amine
Description
4,4-Dimethylcycloheptan-1-amine, also known as DMCHA, is a cyclic amine that has gained significant attention in the field of organic chemistry due to its unique structure and potential applications. DMCHA is a colorless liquid that is soluble in water and has a boiling point of 195-197°C.
Scientific Research Applications
Bioconjugation and Polymer Science
Nakajima and Ikada (1995) explored the mechanism of amide formation by carbodiimide in aqueous media, which is relevant for bioconjugation techniques. Their research utilized ethylenediamine and benzylamine to investigate amide formation, providing insights that can be applied to compounds like 4,4-Dimethylcycloheptan-1-amine in similar contexts (Nakajima & Ikada, 1995). Moreover, Lynn and Langer (2000) synthesized poly(β-aminoesters) using N,N'-dimethylethylenediamine, demonstrating the potential of amines in polymer science for creating biodegradable materials (Lynn & Langer, 2000).
properties
IUPAC Name |
4,4-dimethylcycloheptan-1-amine |
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InChI |
InChI=1S/C9H19N/c1-9(2)6-3-4-8(10)5-7-9/h8H,3-7,10H2,1-2H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
OHAGXVKMIWECGJ-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC1(CCCC(CC1)N)C |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C9H19N |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
141.25 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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